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Compound of Interest

Compound Name: Uniroid

Cat. No.: B1168411 Get Quote

Disclaimer: The compound "Uniroid" is not a widely recognized chemical entity in standard

chemical databases. This document has been constructed as a representative Standard

Operating Procedure (SOP) based on the handling and storage protocols for potent, multi-

component pharmaceutical compounds, such as those containing corticosteroids and local

anesthetics, intended for a research and development audience. The active ingredients in the

commercially available product "Uniroid-HC" are hydrocortisone and cinchocaine

hydrochloride.[1][2][3] All procedures should be adapted based on a substance-specific risk

assessment and the official Safety Data Sheet (SDS) of the actual compound being handled.

Purpose
This document outlines the mandatory procedures for the safe handling, storage, and use of

Uniroid in a laboratory setting to ensure the safety of personnel, maintain compound integrity,

and prevent cross-contamination.

Scope
This SOP applies to all trained researchers, scientists, and laboratory personnel involved in the

handling, storage, and experimentation with Uniroid within research and drug development

facilities.

Responsibilities
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Principal Investigator / Laboratory Supervisor: Responsible for ensuring that all personnel

are trained on this SOP, have access to necessary personal protective equipment (PPE),

and that the laboratory is equipped with the required safety facilities.

Laboratory Personnel: Responsible for reading, understanding, and adhering to all

procedures outlined in this SOP and the compound-specific SDS.

Hazard Identification and Safety Precautions
Uniroid is a formulation containing a corticosteroid (hydrocortisone) and a local anesthetic

(cinchocaine hydrochloride).[1][2][3] As such, it should be handled as a potent compound with

potential physiological effects.

Primary Routes of Exposure: Inhalation of aerosolized powder, dermal contact, and

accidental ingestion.

Potential Health Effects: Corticosteroids may cause anti-inflammatory and

immunosuppressive effects. Prolonged exposure can lead to systemic side effects.[1][4]

Local anesthetics can affect nerve function. Dermal exposure may cause local skin reactions

or sensitization.[1][5]

Personal Protective Equipment (PPE): All personnel must wear the appropriate PPE as

specified in the table below.

Table 1: Personal Protective Equipment (PPE)
Requirements
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Task Required PPE

Weighing/Handling Solid Uniroid

Safety glasses with side shields, disposable

nitrile gloves (double-gloving recommended),

lab coat, N95 respirator (or higher)

Handling Uniroid Solutions
Safety glasses with side shields, disposable

nitrile gloves, lab coat

General Laboratory Operations Safety glasses, lab coat, appropriate gloves

Spill Cleanup

Chemical splash goggles, disposable nitrile

gloves (double-gloving), lab coat or chemical-

resistant apron, N95 respirator

Handling and Storage Procedures
Receiving and Inspection

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the container is clearly labeled with the compound name, lot number, and

expiration date.

Log the compound into the laboratory chemical inventory system.

Storage
Uniroid must be stored under controlled conditions to ensure its stability and integrity.

Table 2: Recommended Storage Conditions for Uniroid
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Form
Storage
Temperature

Humidity
Control

Light
Conditions

Additional
Notes

Solid Powder
2°C to 8°C

(Refrigerated)
Not specified Protect from light

Store in a tightly

sealed,

desiccated

container.

Ointment/Suppos

itory

Below 25°C[1][4]

[6]

Cool, dry

place[7]

Store in original

package[1][4]

Do not freeze.[5]

Keep out of

reach of children.

Stock Solution

(in DMSO)
-20°C (Frozen) N/A

Protect from light

(use amber vials)

Aliquot to

minimize freeze-

thaw cycles.

General Handling
All handling of solid Uniroid must be conducted in a certified chemical fume hood or a

ventilated balance enclosure to prevent inhalation of airborne particles.

Use dedicated spatulas and weighing papers.

After handling, wipe down all surfaces with 70% ethanol and dispose of all contaminated

materials as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.[7]

Experimental Protocols
Protocol: Preparation of a 10 mM Uniroid Stock Solution
Objective: To prepare a standardized stock solution of Uniroid for use in in-vitro assays. This

protocol assumes Uniroid is a solid powder with a known molecular weight.

Materials:

Uniroid powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.medicines.org.uk/emc/product/1718/smpc
https://www.medicines.org.uk/emc/product/1599/smpc
https://click2pharmacy.co.uk/product/uniroid-hc-ointment/
https://www.chemist-4-u.com/uniroid-hc-suppositories
https://www.medicines.org.uk/emc/product/1718/smpc
https://www.medicines.org.uk/emc/product/1599/smpc
https://wayspharmacy.com/en/products/haemorrhoids-piles-relief-service?variant=54179799466369&shpxid=86dfb076-8440-46b0-bf4b-fbe21d52bad5
https://www.benchchem.com/product/b1168411?utm_src=pdf-body
https://www.chemist-4-u.com/uniroid-hc-suppositories
https://www.benchchem.com/product/b1168411?utm_src=pdf-body
https://www.benchchem.com/product/b1168411?utm_src=pdf-body
https://www.benchchem.com/product/b1168411?utm_src=pdf-body
https://www.benchchem.com/product/b1168411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Amber glass vials or polypropylene tubes

Pipettes and sterile, filtered tips

Vortex mixer

Procedure:

Calculate the mass of Uniroid required to prepare the desired volume of a 10 mM solution.

(e.g., For 10 mL of a 10 mM solution of a compound with MW = 400 g/mol , Mass = 10

mmol/L * 0.010 L * 400 g/mol = 0.04 g or 40 mg).

Tare a sterile vial on the analytical balance within a ventilated enclosure.

Carefully weigh the calculated mass of Uniroid powder directly into the vial. Record the

exact mass.

Add the required volume of anhydrous DMSO to the vial.

Cap the vial securely and vortex at medium speed until the solid is completely dissolved.

Gentle warming in a 37°C water bath may be required if solubility is an issue.

Aliquot the stock solution into smaller, single-use volumes in amber vials to prevent repeated

freeze-thaw cycles and light exposure.

Clearly label each aliquot with the compound name, concentration, solvent, date, and

preparer's initials.

Store aliquots at -20°C.

Protocol: Spill and Decontamination
Objective: To safely manage and decontaminate a spill of Uniroid powder or solution.

Procedure:
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Evacuation and Notification: Alert all personnel in the immediate area. If the spill is large or

outside of a containment device, evacuate the laboratory and notify the Laboratory

Supervisor and Environmental Health & Safety (EHS) department.

Containment (for small spills):

Don the appropriate PPE (See Table 1).

For solid spills: Gently cover the powder with absorbent pads dampened with water to

prevent it from becoming airborne. Do not sweep dry powder.

For liquid spills: Cover the spill with a chemical absorbent pad or granules, starting from

the outside and working inwards.

Cleanup:

Carefully collect all contaminated materials using forceps or a scoop.

Place all collected waste into a labeled hazardous waste bag or container.

Decontamination:

Wipe the spill area with a suitable decontamination solution (e.g., soap and water),

followed by 70% ethanol.

Perform at least three cleaning cycles.

Disposal: Dispose of all contaminated materials, including PPE, as hazardous chemical

waste according to institutional guidelines.

Diagrams and Workflows
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Receiving & Storage

Handling & Use

Waste Management

Receive Shipment

Inspect Package

Log in Inventory

Store Compound
(See Table 2)

Weigh Solid in
Ventilated Enclosure

Prepare Stock Solution
(Protocol 6.1)

Perform Experiment

Decontaminate
Work Area

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for Uniroid from receipt to disposal.
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Spill Detected

Don PPE

Goggles, Lab Coat,
Double Gloves, Respirator

Contain Spill

Cover with
absorbent pads

Clean Up

Collect all contaminated
material into waste bag

Decontaminate Area

Wipe 3x with soap/water
and 70% Ethanol

Dispose Waste

Place all materials in
hazardous waste container

Procedure
Complete
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Caption: Logical steps for managing a Uniroid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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